Cas no 84067-09-4 (Urea, reaction products with ethanolamine and formaldehyde)

Urea, reaction products with ethanolamine and formaldehyde structure

84067-09-4 structure

Product name:Urea, reaction products with ethanolamine and formaldehyde

CAS No:84067-09-4

MF:C₄H₁₃N₃O₃

MW:151.164320707321

CID:888837

Chemical and Physical Properties
Related Products

Urea, reaction products with ethanolamine and formaldehyde Chemical and Physical Properties

Names and Identifiers

- urea, reaction products with ethanolamine and formaldehyde
- Einecs 281-945-8
- Urea, reaction products with ethanolamine and formaldehyde
- Inchi： 1S/C2H7NO.CH4N2O.CH2O/c3-1-2-4;2-1(3)4;1-2/h4H,1-3H2;(H4,2,3,4);1H2
- InChI Key： ZQVWDLOGBLTQBB-UHFFFAOYSA-N
- SMILES： C=O.C(=O)(N)N.C(N)CO

Urea, reaction products with ethanolamine and formaldehyde Related Literature

1. Calciate-mediated intermolecular hydroamination of diphenylbutadiyne with secondary anilines†‡

Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
2. Attosecond laser control of photoelectron angular distributions in XUV-induced ionization of H2†

Roger Y. Bello Faraday Discuss., 2021,228, 378-393
3. Characterization of molecular channel in photodissociation of SOCl2 at 248 nm: Cl2 probing by cavity ring-down absorption spectroscopy

Chuei-Jhih Chiou,Bing-Jian Sun,A. H. H. Chang Phys. Chem. Chem. Phys., 2015,17, 7838-7847
4. Cadmium metavanadate mixed oxide nanorods for the chemiresistive detection of methane molecules†

Veena Mounasamy,Ganesh Kumar Mani,Dhivya Ponnusamy,P. R. Reshma,Arun K. Prasad,Sridharan Madanagurusamy New J. Chem., 2020,44, 12473-12485
5. Cellular regeneration and proliferation on polymeric 3D inverse-space substrates and the effect of doxorubicin†

Chandrashekhar D. Bobade,Semonti Nandi,Narendra R. Kale,Shashwat S. Banerjee,Yuvraj N. Patil,Jayant J. Khandare Nanoscale Adv., 2020,2, 2315-2325
6. Buckle-driven delamination of hydrophobic micro-, nano-, and heterostructured membranes without a sacrificial layer†

George K. Larsen,Yiping Zhao Nanoscale, 2013,5, 10853-10857
7. Brønsted acid-promoted thiazole synthesis under metal-free conditions using sulfur powder as the sulfur source†

Penghui Ni,Jing Tan,Rong Li,Huawen Huang,Feng Zhang,Guo-Jun Deng RSC Adv., 2020,10, 3931-3935
8. Bi- and poly(carbyne) functionalised polycyclic aromatics†

Benjamin J. Frogley,Anthony F. Hill,Antonia Seitz Chem. Commun., 2020,56, 3265-3268
9. C2-Alkenylation of N-heteroaromatic compounds via Brønsted acid catalysis†

Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
10. Carbon dot based nanopowders and their application for fingerprint recovery†

D. Fernandes,M. J. Krysmann,A. Kelarakis Chem. Commun., 2015,51, 4902-4905

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